![molecular formula C17H17N5O2S2 B2570895 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one CAS No. 1448070-99-2](/img/structure/B2570895.png)
2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one
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Description
2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H17N5O2S2 and its molecular weight is 387.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The compound 2-methyl-6-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazine-1-carbonyl)pyridazin-3(2H)-one belongs to a class of molecules with potential for various biological activities. Research has focused on the synthesis and evaluation of its derivatives for different pharmacological activities. For instance, Demchenko et al. (2015) synthesized a series of novel compounds related to this structure, testing them for in vivo analgesic and anti-inflammatory activities, with findings suggesting significant biological potential (Demchenko et al., 2015). Similarly, Patel et al. (2012) developed a novel series of thiazolidinone derivatives, showcasing antimicrobial activity against various bacteria and fungi, highlighting the compound's versatility in drug development (Patel et al., 2012).
Antimicrobial Applications
The antimicrobial potential of derivatives of this compound has been extensively researched. Patel, Kumari, and Patel (2012) evaluated a series of thiazolidinone derivatives for their antimicrobial efficacy, demonstrating significant activity against a range of bacterial and fungal pathogens, underscoring the compound's role in addressing antimicrobial resistance (Patel, Kumari, & Patel, 2012).
Anticancer Activities
The compound and its derivatives have also been investigated for their anticancer properties. Kumar et al. (2013) synthesized piperazine-2,6-dione derivatives, including structures related to the compound , testing them for anticancer activity against various cancer cell lines. Their results indicate potential efficacy in cancer treatment, highlighting the compound's importance in oncological research (Kumar et al., 2013).
Antiviral and Anti-inflammatory Applications
Further studies by Amr et al. (2008) explored derivatives for their antiparkinsonian and analgesic activities, adding another layer to the compound's multifaceted pharmacological profile (Amr et al., 2008). Moreover, Ahmed, Molvi, and Khan (2017) investigated novel derivatives for anti-inflammatory activity, demonstrating the compound's potential in treating inflammation-related disorders (Ahmed, Molvi, & Khan, 2017).
properties
IUPAC Name |
2-methyl-6-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazine-1-carbonyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S2/c1-20-15(23)3-2-13(19-20)16(24)21-5-7-22(8-6-21)17-18-14(11-26-17)12-4-9-25-10-12/h2-4,9-11H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSNQVRSARSILFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)N2CCN(CC2)C3=NC(=CS3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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